Cas no 125494-84-0 (7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one)
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one is a synthetic organic compound featuring a benzyloxy-substituted indanone core structure. This compound serves as a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The benzyloxy group enhances its reactivity in selective functionalization reactions, while the indanone scaffold provides a versatile framework for further derivatization. Its well-defined structure and high purity make it suitable for use in research settings, including medicinal chemistry and drug discovery. The compound exhibits stability under standard laboratory conditions and can be readily modified for applications in heterocyclic chemistry or as a precursor for complex molecular architectures.
125494-84-0 structure
Product Name:7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one
CAS No:125494-84-0
MF:C16H14O2
MW:238.281164646149
CID:1040456
PubChem ID:70700703
Update Time:2025-07-02
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one
- 7-phenylmethoxy-2,3-dihydroinden-1-one
- 7-(phenylmethoxy)indan-1-one
- AK-87325
- ANW-65940
- CTK8C1132
- KB-249363
- 7-(benzyloxy)-2,3-dihydroinden-1-one
- 125494-84-0
- DB-341913
- SCHEMBL16844582
- DTXSID00743501
- 1H-Inden-1-one, 2,3-dihydro-7-(phenylmethoxy)-
-
- Inchi: 1S/C16H14O2/c17-14-10-9-13-7-4-8-15(16(13)14)18-11-12-5-2-1-3-6-12/h1-8H,9-11H2
- InChI Key: SCTSWSXQDNISSX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC2=C1C(CC2)=O
Computed Properties
- Exact Mass: 238.09942
- Monoisotopic Mass: 238.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019139980-1g |
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one |
125494-84-0 | 95% | 1g |
$372.00 | 2023-09-03 | |
| Chemenu | CM290338-1g |
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one |
125494-84-0 | 95% | 1g |
$*** | 2023-04-03 | |
| Ambeed | A461634-1g |
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one |
125494-84-0 | 95+% | 1g |
$383.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1764106-1g |
7-(Benzyloxy)-2,3-dihydro-1h-inden-1-one |
125494-84-0 | 98% | 1g |
¥3485.00 | 2024-08-09 | |
| Crysdot LLC | CD12168827-1g |
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one |
125494-84-0 | 95+% | 1g |
$455 | 2024-07-23 |
7-(Benzyloxy)-2,3-dihydro-1H-inden-1-one Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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